![molecular formula C19H13BrClNO2 B4171908 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide](/img/structure/B4171908.png)
2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide
Overview
Description
2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. This compound has been found to exhibit promising properties that can be utilized in the development of new drugs. In
Mechanism of Action
The mechanism of action of 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide involves the inhibition of COX-2 activity. COX-2 is an enzyme that catalyzes the conversion of arachidonic acid into prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2 activity, this compound can reduce inflammation and pain. Additionally, the compound has been found to induce apoptosis in cancer cells by activating the p38 mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of COX-2 activity, the reduction of inflammation and pain, and the induction of apoptosis in cancer cells. The compound has been found to exhibit low toxicity, making it a promising candidate for further development as a potential drug.
Advantages and Limitations for Lab Experiments
The advantages of using 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide in lab experiments include its potential applications in the development of new drugs for the treatment of inflammation and cancer. The compound has been found to exhibit promising properties while exhibiting low toxicity. However, the limitations of using this compound in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on 2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide include studying its potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects. The development of new derivatives of this compound may also lead to the discovery of more potent and selective drugs for the treatment of inflammation and cancer.
Scientific Research Applications
2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide has been found to exhibit potential applications in the field of pharmacology. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. This inhibition of COX-2 activity can lead to a reduction in inflammation and pain. Additionally, this compound has been found to exhibit anti-cancer properties by inducing apoptosis, or programmed cell death, in cancer cells.
Properties
IUPAC Name |
2-bromo-N-(5-chloro-2-phenoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13BrClNO2/c20-16-9-5-4-8-15(16)19(23)22-17-12-13(21)10-11-18(17)24-14-6-2-1-3-7-14/h1-12H,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APYDFDHECXQOAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)C3=CC=CC=C3Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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